[1-(Furan-2-yl)ethyl](propan-2-yl)amine

• IUPAC Name: N-[1-(furan-2-yl)ethyl]propan-2-amine
• InChI: InChI=1S/C9H15NO/c1-7(2)10-8(3)9-5-4-6-11-9/h4-8,10H,1-3H3
• InChI Key: VTEIWECERZOMFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC=CO1
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-(Furan-2-yl)ethylamine such as melting point, boiling point, and density are not provided in the available data.

Scientific Research Applications

Synthesis and Biological Activity

• Biological Activity : Derivatives of 1-(Furan-2-yl)ethylamine have been studied for their cytotoxicity against cancer cell lines and bacteria. One derivative showed potent activity with an IC50 of 62.37 µg/mL against the HeLa cell line and a MIC of 250 µg/mL against photogenic bacteria (Phutdhawong et al., 2019).

Novel Synthesis Routes

• Pyrrole Synthesis : The compound has been used in the synthesis of 1,2,4-trisubstituted pyrroles, demonstrating its utility in organic synthesis (Friedrich et al., 2002).

Chemical Reactivity and Synthesis

• Electrophilic Substitution Reactions : Research has explored the electrophilic substitution reactions of derivatives, showing the chemical versatility of the compound in synthetic chemistry (Aleksandrov et al., 2017).

Cytotoxic Activity

• Cytotoxic Compounds : Studies have synthesized and evaluated derivatives for their cytotoxic activities, with some showing high cytotoxicity, highlighting the potential of these compounds in medical applications (Ignatovich et al., 2014).

Applications in Organosilicon Chemistry

• Isocyanate Synthesis : The compound has been used in the synthesis of isocyanates in the furan series, demonstrating its role in the production of industrially relevant chemicals (Lebedev et al., 2006).

Biological and Agricultural Chemistry

• Root Growth-Inhibitory Activity : Certain derivatives have shown root growth-inhibitory activity, indicating potential applications in agriculture and plant biology (Kitagawa & Asada, 2005).

Catalytic Transformations

• Amine Production from Biomass : It has been used in the catalytic conversion of biomass to produce amine intermediates, showcasing its role in sustainable chemistry (Jiang et al., 2020).

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan derivatives are known for their remarkable therapeutic efficacy . They have inspired medicinal chemists to create numerous innovative antibacterial agents .

Biochemical Pathways

Furan-containing compounds are known to exhibit a wide range of biological activities . They have been used in the synthesis of various pharmaceuticals and natural products .

Pharmacokinetics

The compound was synthesized through the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using the lactobacillus paracasei bd101 biocatalyst . The compound was obtained with >99% conversion, >99% enantiomeric excess (ee), and 96% yield under the optimized conditions .

Result of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Action Environment

The compound was synthesized using a biocatalyst, suggesting that the reaction conditions could potentially influence its action .